Cas no 105103-98-8 (1-chloro-2,4-dimethoxy-3-methylbenzene)

• Product Name: 1-chloro-2,4-dimethoxy-3-methylbenzene
• CAS No: 105103-98-8
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 1149906
• PubChem ID: 13699340
• Update Time: 2025-04-20

1-chloro-2,4-dimethoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,4-dimethoxy-3-methylbenzene
• DS-021622
• SCHEMBL14417429
• 105103-98-8
• DTXSID70547038

• Inchi： 1S/C9H11ClO2/c1-6-8(11-2)5-4-7(10)9(6)12-3/h4-5H,1-3H3
• InChI Key： HEDBIFMCQDNLML-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1OC)OC

Computed Properties

• Exact Mass: 186.04483
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46